![molecular formula C16H12N2O B412032 2-[(5-Quinolinylimino)methyl]phenol](/img/structure/B412032.png)
2-[(5-Quinolinylimino)methyl]phenol
Description
2-[(5-Quinolinylimino)methyl]phenol is a Schiff base derivative characterized by a quinoline moiety linked to a phenolic ring via an iminomethyl (–CH=N–) bridge. This structure confers unique electronic and steric properties, making it relevant in coordination chemistry, materials science, and biological applications. The quinoline group contributes aromaticity and π-conjugation, while the phenolic –OH group enables hydrogen bonding and metal chelation .
Properties
Molecular Formula |
C16H12N2O |
|---|---|
Molecular Weight |
248.28g/mol |
IUPAC Name |
2-(quinolin-5-yliminomethyl)phenol |
InChI |
InChI=1S/C16H12N2O/c19-16-9-2-1-5-12(16)11-18-15-8-3-7-14-13(15)6-4-10-17-14/h1-11,19H |
InChI Key |
YRCAVMOAWHDVBI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C=NC2=CC=CC3=C2C=CC=N3)O |
Canonical SMILES |
C1=CC=C(C(=C1)C=NC2=CC=CC3=C2C=CC=N3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
- Coordination Chemistry: The quinoline moiety in this compound facilitates the formation of stable metal complexes, useful in catalysis or material science .
- Biological Applications: Structural modifications (e.g., adding electron-withdrawing groups) could enhance antimicrobial or anticancer activity, as seen in pyrimidoquinoline derivatives .
- Crystallography : Hydrogen-bonding patterns in analogues suggest strategies for designing supramolecular architectures .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
